Cas no 26249-12-7 (Benzene, dibromo-)

• Product Name: Benzene, dibromo-
• CAS No: 26249-12-7
• Molecular Formula: C₆H₄Br₂
• Molecular Weight: 235.90396
• CID: 256509
• PubChem ID: 11414

Benzene, dibromo- Properties

Names and Identifiers

• Benzene, dibromo-
• 1,2-dibromobenzene
• Dibromobenzene [UN2711] [Flammable liquid]
• UN2711
• DIBROMOBENZENE
• EINECS 247-544-7
• NSC 60643
• 1,2-Dibromobenzene, 98%
• CHEMBL1797135
• AKOS000121579
• AS-12663
• CHEBI:37152
• 52K9W7U6EH
• UNII-Q5L1S3J96A
• 1,2-bis(bromanyl)benzene
• AI3-10009
• SCHEMBL29314
• UNII-52K9W7U6EH
• BENZENE,1,2-DIBROMO
• ortho-Dibromobenzene
• J-503806
• 1,2 dibromobenzene
• Benzene,2-dibromo-
• DTXSID0022064
• BP-13423
• FT-0647776
• 1,2-Dibromobenzene, purum, >=97.0% (GC)
• EN300-21129
• InChI=1/C6H4Br2/c7-5-3-1-2-4-6(5)8/h1-4
• 1,6-dibromobenzene
• NS00033910
• NSC-60643
• o-Dibromobenzene
• NSC60643
• 1,2-dibromo-benzene
• AM87079
• 26249-12-7
• MFCD00000057
• D0168
• Benzene, o-dibromo-
• EINECS 209-507-3
• Q5L1S3J96A
• 583-53-9
• Q27117050
• Benzene, 1,2-dibromo-
• A831844

• InChIKey： WQONPSCCEXUXTQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4Br2/c7-5-3-1-2-4-6(5)8/h1-4H
• SMILES： BrC1C=CC=CC=1Br

Computed Properties

• Exact Mass: 233.86792
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 233.86798g/mol
• Heavy Atom Count: 8
• Complexity: 62.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Refractive Index: 1.6018 (estimate)
• Boiling Point: 226.88°C (estimate)
• Melting Point: 27.25°C (estimate)
• Density: 1.9127 (rough estimate)